N-(5-chloro-2-methoxyphenyl)-3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H20ClFN4O3/c1-3-13-16(20)17(22-10-21-13)27-12-6-7-24(9-12)18(25)23-14-8-11(19)4-5-15(14)26-2/h4-5,8,10,12H,3,6-7,9H2,1-2H3,(H,23,25)
• InChI Key: WXHJLIGMFNFOQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)NC3=C(C=CC(=C3)Cl)OC)F
• Molecular Formula: C18H20ClFN4O3
• Molecular Weight: 394.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C18H20ClFN4O3 and its molecular weight is 394.83. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular and Antibacterial Activities

A study on the design, synthesis, antitubercular, and antibacterial activities of pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives and in silico docking studies highlighted the compound's significant potential. The synthesized compounds showed potent anti-TB activity comparable to the reference drug, Pyrazinamide, and significant antibacterial activity against Escherichia coli and Staphylococcus aureus strains. This suggests a promising scaffold for antitubercular activity, supported by in silico predictions of toxicities, druglikeness, and drug score profiles (Bodige et al., 2019).

Kinase Inhibition for Cancer Treatment

Another area of application is in the development of kinase inhibitors, crucial for cancer treatment. The synthesis of novel 2,4-disubstituted-5-fluoropyrimidines as potential kinase inhibitors has been explored. These compounds, sharing structural similarities with 5-fluorouracil (5-FU), a well-known anticancer agent, showed promise in the discovery of new anticancer therapies. Such compounds could potentially inhibit various kinases involved in cancer cell proliferation and survival (Wada et al., 2012).

Novel Pyrimidinone and Oxazinone Derivatives

Research into the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material has shown that these compounds exhibit good antibacterial and antifungal activities. This suggests their potential use as antimicrobial agents, offering new avenues for the treatment of infectious diseases (Hossan et al., 2012).